Cas no 207556-07-8 (N-(Methyl-d3)-4-phenylpyridinium Iodide)

• Product Name: N-(Methyl-d3)-4-phenylpyridinium Iodide
• CAS No: 207556-07-8
• MF: C₁₂H₁₂IN
• MW: 300.153340339661
• CID: 910449
• PubChem ID: 16212321
• Update Time: 2025-08-04

N-(Methyl-d3)-4-phenylpyridinium Iodide Chemical and Physical Properties

Names and Identifiers

• 1-(METHYL-D3)-4-PHENYLPYRIDINIUM IODIDE&
• 4-phenyl-1-(trideuteriomethyl)pyridin-1-ium,iodide
• MPP-D3 IODIDE (1-METHYL-4-PHENYLPYRIDINIUM-D3 IODIDE)
• N-(Methyl-d3)-4-phen
• N-(Methyl-d3)-4-phenylpyridinium Iodide
• MPP+-d3 Iodide
• N-Methyl-d3-4-phenylpyridinium iodide
• MPP+-d3 (iodide)
• 1-(~2~H_3_)Methyl-4-phenylpyridin-1-ium iodide
• DTXSID10583612
• SCHEMBL1331052
• 4-phenyl-1-(trideuteriomethyl)pyridin-1-ium;iodide
• 207556-07-8
• MPP+-d3(iodide)
• CS-0377764
• N-Methyl-d3-4-phenylpyridinium iodide, 99 atom % D
• HY-W008719S
• J-013593

• MDL： MFCD00134220
• Inchi： 1S/C12H12N.HI/c1-13-9-7-12(8-10-13)11-5-3-2-4-6-11;/h2-10H,1H3;1H/q+1;/p-1/i1D3;
• InChI Key： RFDFRDXIIKROAI-NIIDSAIPSA-M
• SMILES： [I-].[N+]1(C([2H])([2H])[2H])C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 300.02000
• Monoisotopic Mass: 300.02028g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 168-169 °C(lit.)
• PSA: 3.88000
• LogP: -0.81790
• Solubility: Not determined

N-(Methyl-d3)-4-phenylpyridinium Iodide Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38-40
• Safety Instruction： 26-27-36/37/39-45-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on N-(Methyl-d3)-4-phenylpyridinium Iodide

N-(Methyl-d3)-4-phenylpyridinium Iodide: A Comprehensive Overview

N-(Methyl-d3)-4-phenylpyridinium Iodide, also known by its CAS number 207556-07-8, is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of 4-phenylpyridinium iodide, with a deuterated methyl group attached to the nitrogen atom. The presence of deuterium in the methyl group introduces interesting properties, making it a valuable tool in various research and industrial applications.

The structure of N-(Methyl-d3)-4-phenylpyridinium Iodide consists of a pyridinium ring substituted with a phenyl group at the 4-position and a deuterated methyl group on the nitrogen atom. The pyridinium ring is positively charged due to the loss of a hydrogen ion, which is balanced by the iodide ion (I⁻) in the compound. This structure contributes to its unique electronic properties, making it suitable for applications in electrochemistry and as a catalyst in organic reactions.

Recent studies have highlighted the potential of N-(Methyl-d3)-4-phenylpyridinium Iodide in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules with enhanced pharmacokinetic properties. The deuterium substitution in the methyl group has been shown to influence the compound's stability and metabolic profile, which are critical factors in drug design.

In addition to its role in pharmacology, this compound has found applications in materials science, particularly in the development of advanced materials for energy storage devices such as batteries and supercapacitors. Its ability to act as an efficient redox mediator has been leveraged in creating high-performance energy storage systems. Recent advancements in this area have demonstrated improved energy density and cycle stability when using N-(Methyl-d3)-4-phenylpyridinium Iodide as an additive in electrolytes.

The synthesis of N-(Methyl-d3)-4-phenylpyridinium Iodide involves a multi-step process that typically begins with the preparation of 4-phenylpyridine. This precursor undergoes protonation to form the pyridinium salt, followed by substitution reactions to introduce the deuterated methyl group. The use of deuterium in this synthesis requires precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental perspective, researchers have investigated the biodegradation pathways of N-(Methyl-d3)-4-phenylpyridinium Iodide. Studies have shown that under specific microbial conditions, the compound undergoes transformation into less complex molecules, reducing its environmental footprint. This information is crucial for industries looking to adopt this compound while adhering to sustainability practices.

In conclusion, N-(Methyl-d3)-4-phenylpyridinium Iodide (CAS No: 207556-07-8) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and properties make it an invaluable tool for researchers and industries alike. As ongoing studies continue to uncover new potential uses and optimizations, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.